Cas no 170033-03-1 (Cerium(IV) oxide-yttria doped)

• Product Name: Cerium(IV) oxide-yttria doped
• CAS No: 170033-03-1
• MF: CeO₅Y₂
• MW: 397.924704551697
• CID: 2602396
• PubChem ID: 329767128
• Update Time: 2025-06-08

Cerium(IV) oxide-yttria doped Chemical and Physical Properties

Names and Identifiers

• 20YDC
• Cerium yttrium oxide
• YDC-20
• YDC20
• YDC
• Yttria doped ceria
• Yttrium doped ceria
• 10YDC
• YDC-10
• YDC10
• Cerium(IV) oxide-yttria doped, nanopowder, yttria 20 mol %, <50 nm particle size (TEM), 99.9% trace metals basis
• 170033-03-1
• Cerium(IV) oxide-yttria doped, nanopowder, contains 10 mol % yttria, <50 nm particle size, 99.9% trace metals basis
• Cerium(IV) oxide-yttria doped

• MDL： MFCD04039918
• Inchi： 1S/Ce.5O.2Y
• InChI Key： XVLUKJGVKWVXMP-UHFFFAOYSA-N
• SMILES： [Ce](=O)=O.[Y](=O)O[Y]=O

Computed Properties

• Exact Mass: 397.69170g/mol
• Monoisotopic Mass: 397.69170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 52.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Melting Point: >400 °C

Cerium(IV) oxide-yttria doped Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：FK6310000
• Hazardous Material Identification：

Additional information on Cerium(IV) oxide-yttria doped

Cerium(IV) oxide-yttria doped: A Comprehensive Overview of its Properties and Applications

The compound with the CAS number 170033-03-1, known as Cerium(IV) oxide-yttria doped, represents a fascinating material in the realm of advanced materials science. This compound, which is a doped form of cerium oxide with yttria, has garnered significant attention due to its unique properties and potential applications in various fields.

Cerium(IV) oxide, also known as ceric oxide, is a well-studied compound with a chemical formula of CeO₂. It is highly valued for its excellent oxidation-reduction properties, making it an ideal candidate for catalytic applications. The addition of yttria (Y₂O₃) to ceric oxide enhances its performance, leading to the formation of a novel material known as Cerium(IV) oxide-yttria doped. This doping process modifies the electronic and structural properties of the material, resulting in enhanced stability and efficiency.

One of the most remarkable features of Cerium(IV) oxide-yttria doped is its ability to act as an oxygen storage material (OSM). This property is particularly useful in automotive applications, where it can help reduce emissions by facilitating the storage and release of oxygen during the combustion process. Recent studies have shown that this material can significantly improve the efficiency of three-way catalysts used in gasoline engines.

Another significant application of Cerium(IV) oxide-yttria doped is in the field of solid-state lighting. The material's ability to efficiently convert electrical energy into light makes it an excellent candidate for use in LED technologies. Researchers have demonstrated that doping ceric oxide with yttria can enhance the luminescent properties of the material, leading to brighter and more energy-efficient lighting solutions.

In addition to its catalytic and luminescent properties, Cerium(IV) oxide-yttria doped has shown promise in the field of energy storage. Its high surface area and stable structure make it an ideal candidate for use in supercapacitors and batteries. Recent advancements in nanotechnology have further enhanced the performance of this material, making it more suitable for practical applications in energy storage systems.

The synthesis of Cerium(IV) oxide-yttria doped typically involves a process called solid-state reaction. In this method, ceric oxide and yttria powders are mixed together and heated to high temperatures to form a homogeneous composite. The exact composition and doping levels can be tailored to achieve specific properties, depending on the intended application.

Recent research has also explored the use of Cerium(IV) oxide-yttria doped in biomedical applications. The material's biocompatibility and ability to stimulate cellular activity make it a potential candidate for use in drug delivery systems and tissue engineering. Studies have shown that this material can enhance the efficacy of certain medications by improving their absorption and distribution within the body.

The environmental impact of using Cerium(IV) oxide-yttria doped is another area of concern. While the material itself is not harmful, its production and disposal must be managed carefully to minimize any potential environmental risks. Researchers are actively working on developing more sustainable methods for synthesizing this material, as well as strategies for its safe disposal once it has reached the end of its useful life.

In conclusion, Cerium(IV) oxide-yttria doped is a versatile material with a wide range of potential applications. Its unique properties make it an excellent candidate for use in catalysis, solid-state lighting, energy storage, and biomedical devices. As research continues to uncover new uses for this material, it is likely that its importance will only continue to grow in the years to come.